Cas no 141-62-8 (Decamethyltetrasiloxane)

Decamethyltetrasiloxane is a linear organosilicon compound with the molecular formula C₁₀H₃₀O₃Si₄. It belongs to the class of volatile methyl siloxanes (VMS) and is characterized by its low viscosity, high thermal stability, and excellent dielectric properties. This silicone fluid is widely used as an intermediate in the synthesis of more complex siloxane polymers, as a lubricant in high-temperature applications, and as a carrier fluid in personal care formulations. Its inert nature and low surface tension make it suitable for precision cleaning and release agent applications. Decamethyltetrasiloxane also demonstrates compatibility with a range of organic and inorganic materials, enhancing its utility in industrial and specialty chemical processes.
Decamethyltetrasiloxane structure
Decamethyltetrasiloxane structure
Product Name:Decamethyltetrasiloxane
CAS No:141-62-8
MF:C10H30O3Si4
MW:310.685407161713
MDL:MFCD00008263
CID:36469
PubChem ID:87568750
Update Time:2026-05-14

Decamethyltetrasiloxane Chemical and Physical Properties

Names and Identifiers

    • Decamethyltetrasiloxane
    • [dimethyl(trimethylsilyloxy)silyl]oxy-dimethyl-trimethylsilyloxysilane
    • 1,1,1,3,3,5,5,7,7,7-Decamethyltetrasiloxane
    • decamethyl-tetrasiloxane
    • D3780
    • CD3780
    • KF 96L1.5
    • SH 200-1.5CS
    • DC 200 Fluid 1.5
    • [(CH3)3SiOSi(CH3)2]2O
    • DECAMETHYLETRASILOXANE
    • decamethyl-tetrasiloxan
    • Tetrasiloxane, decamethyl-
    • MDL： MFCD00008263
    • Inchi： 1S/C10H30O3Si4/c1-14(2,3)11-16(7,8)13-17(9,10)12-15(4,5)6/h1-10H3
    • InChI Key： YFCGDEUVHLPRCZ-UHFFFAOYSA-N
    • SMILES： C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 310.12700
  • Monoisotopic Mass: 310.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 27.7A^2

Experimental Properties

  • Color/Form: Clear liquid
  • Density: 0.854 g/mL at 25 °C(lit.)
  • Melting Point: −68 °C (lit.)
  • Boiling Point: 194°C
  • Flash Point: Fahrenheit: 143.6 ° f
    Celsius: 62 ° c
  • Refractive Index: n20/D 1.389(lit.)
  • Solubility: <0.1mg/l
  • PSA: 27.69000
  • LogP: 4.10960
  • Merck: 2850

Decamethyltetrasiloxane Security Information

  • Prompt：warning
  • Signal Word：warning
  • Hazard Statement： H227
  • Warning Statement： P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S23-S24/25
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

Decamethyltetrasiloxane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Decamethyltetrasiloxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 141-62-8 95%
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 ￡15.00 2022-02-28
Fluorochem
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TRC
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 $ 164.00 2023-09-08
TRC
D212450-10ml
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥98.00 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥328.00 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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abcr
AB111013-25 g
Decamethyltetrasiloxane, 97%; .
 141-62-8 97%
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 €25.40 2023-07-20
abcr
AB111013-250 g
Decamethyltetrasiloxane, 97%; .
 141-62-8 97%
250 g
 €149.50 2023-07-20

Decamethyltetrasiloxane Production Method

Decamethyltetrasiloxane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:141-62-8)DECAMETHYLTETRASILOXANE
Order Number:sfd11062
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:141-62-8)Decamethyltetrasiloxane
Order Number:LE1840;LE8778;LE2473730
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:141-62-8)DECAMETHYLTETRASILOXANE
sfd11062
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:141-62-8)Decamethyltetrasiloxane
LE1840;LE8778;LE2473730
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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